Cas no 89640-65-3 (4-Hydroxypyridine-3-carboxamide)

• Product Name: 4-Hydroxypyridine-3-carboxamide
• CAS No: 89640-65-3
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• CID: 720524
• PubChem ID: 12043122
• Update Time: 2025-04-24

4-Hydroxypyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,4-dihydro-4-oxo-3-Pyridinecarboxamide
• 3-Pyridinecarboxamide,1,4-dihydro-4-oxo-
• 3-Pyridinecarboxamide,1,4-dihydro-4-oxo-(9CI)
• 3-carboxamido-4-pyridone
• 3-Pyridinecarboxamide,1,4-dihydro-4-oxo
• 4-oxo-1,4-dihydro-pyridine-3-carboxylic acid amide
• pyridine-4-one-3-carboxamide
• F84355
• EN300-301493
• Z1198177193
• 4-oxo-1,4-dihydropyridine-3-carboxamide
• ZB1151
• 89640-65-3
• 3-Pyridinecarboxamide, 4-hydroxy-
• SCHEMBL1369445
• 7418-63-5
• 4-Hydroxynicotinamide4-hydroxynicotinamide
• 4-OXO-1H-PYRIDINE-3-CARBOXAMIDE
• 4-pyridone-3-carboxamide
• 4-Hydroxynicotinamide
• CS-0528517
• AKOS027351425
• MB06099
• 4-HYDROXYPYRIDINE-3-CARBOXAMIDE
• SCHEMBL9195922
• DTXSID30476395
• AKOS006350438
• DB-295380
• 3-Pyridinecarboxamide,4-hydroxy-(9CI)
• 4-Hydroxypyridine-3-carboxamide

• Inchi： 1S/C6H6N2O2/c7-6(10)4-3-8-2-1-5(4)9/h1-3H,(H2,7,10)(H,8,9)
• InChI Key： UDTVJEZIOILIRG-UHFFFAOYSA-N
• SMILES： O=C1C=CNC=C1C(N)=O

Computed Properties

• Exact Mass: 138.04300
• Monoisotopic Mass: 138.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• PSA: 75.95000
• LogP: 0.17410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Nicotinamides

Additional information on 4-Hydroxypyridine-3-carboxamide

1,4-Dihydro-4-Oxo-3-Pyridinecarboxamide (CAS No: 89640-65-3)

1,4-Dihydro-4-Oxo-3-Pyridinecarboxamide (CAS No: 89640-65-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and potential applications in drug discovery. The structure of 1,4-dihydro-4-oxo-pyridinecarboxamide consists of a pyridine ring with a dihydroxy group at the 1 and 2 positions, an oxo group at the 4 position, and a carboxamide group attached at the 3 position. This unique arrangement of functional groups contributes to its versatile reactivity and biological properties.

Recent studies have highlighted the potential of 1,4-dihydro-4-oxo-pyridinecarboxamide as a precursor for synthesizing various bioactive molecules. For instance, researchers have explored its role in the development of antimicrobial agents and anti-inflammatory drugs. The compound's ability to form hydrogen bonds and its planar aromatic system make it an ideal candidate for interacting with biological targets such as enzymes and receptors.

In terms of synthesis, 1,4-dihydro-4-oxo-pyridinecarboxamide can be prepared via several routes. One common method involves the condensation of pyridine derivatives with appropriate amides or carboxylic acids under specific reaction conditions. The choice of synthetic pathway depends on the desired regiochemistry and stereochemistry of the final product. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process, ensuring higher yields and better purity.

The physical properties of 1,4-dihydro-4-oxo-pyridinecarboxamide include a melting point of approximately 220°C and a solubility profile that makes it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. These properties are crucial for its characterization and quality control in pharmaceutical applications.

From an applications perspective, 1,4-dihydro-4-Oxo-pyridinecarboxamide has shown promise in the field of cancer research. Studies have demonstrated its ability to inhibit key enzymes involved in tumor progression, making it a potential candidate for anti-cancer drug development. Additionally, its role in modulating cellular signaling pathways has been explored in preclinical models.

Another area where 1,4-dihydro-4-Oxo-pyridinecarboxamide has gained attention is in agricultural chemistry. Researchers have investigated its potential as a plant growth regulator or as an ingredient in pesticides due to its ability to influence plant metabolism and pest behavior.

In conclusion, 1,4-Dihydro-4-Oxo-Pyridinecarboxamide (CAS No: 89640-65-3) is a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool in modern drug discovery and material science.